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Compound of Interest

Compound Name: M77976

Cat. No.: B1675859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Extensive literature searches did not yield specific published in vivo studies in mouse models

for the compound M77976. The following application notes and protocols are therefore based

on the known mechanism of M77976 as a Pyruvate Dehydrogenase Kinase 4 (PDK4) inhibitor

and draw upon established methodologies for other PDK inhibitors, such as Dichloroacetate

(DCA) and Cryptotanshinone (KIS37). These protocols should be considered as a starting point

for study design and will require optimization for M77976.

Introduction
M77976 is a specific, ATP-competitive inhibitor of Pyruvate Dehydrogenase Kinase 4 (PDK4).

PDK4 is a key mitochondrial enzyme that plays a crucial role in cellular metabolism by

phosphorylating and thereby inactivating the Pyruvate Dehydrogenase Complex (PDC). This

inhibition of PDC shunts pyruvate away from the tricarboxylic acid (TCA) cycle and oxidative

phosphorylation, favoring glycolysis. By inhibiting PDK4, M77976 is expected to restore PDC

activity, promoting glucose oxidation and mitochondrial respiration. This mechanism of action

suggests potential therapeutic applications in metabolic diseases such as diabetes and obesity,

as well as in oncology where cancer cells often exhibit a metabolic shift towards glycolysis (the

Warburg effect).
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Signaling Pathway
To cite this document: BenchChem. [Application Notes and Protocols for M77976 In Vivo
Mouse Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675859#m77976-delivery-method-for-in-vivo-
mouse-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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